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Compound of Interest

Compound Name: Isobutyl methanesulfonate

Cat. No.: B095417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the fundamental physicochemical
properties of isobutyl methanesulfonate, a key reagent in various chemical syntheses. The
data presented herein is compiled from verified chemical databases and suppliers, ensuring
accuracy for research and development applications.

Core Quantitative Data

The fundamental molecular properties of isobutyl methanesulfonate are summarized in the
table below. This data is critical for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Citations
Molecular Formula C5H1203s [1112][3]
Molecular Weight 152.21 g/mol [L][2][3]14]

2-methylpropyl
IUPAC Name i [1][2]
methanesulfonate

CAS Number 16156-59-9 [2]

Structural and Identifier Information
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To facilitate unambiguous identification and integration into chemical databases and software,
the following structural identifiers for isobutyl methanesulfonate are provided.

Isobutyl Methanesulfonate

Molecular Formula: C5H1203S

Molecular Weight: 152.21 g/mol

registers represents encodes

CAS Number:
16156-53-9

describes

Chemical Identifiers
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Caption: Key identifiers for isobutyl methanesulfonate.

This guide serves as a foundational resource for professionals engaged in chemical research
and development. For further information on safety, handling, and specific applications, please
refer to the corresponding material safety data sheets (MSDS) and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Isobutyl
Methanesulfonate: Core Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095417#isobutyl-methanesulfonate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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